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Compound of Interest

Compound Name: 2-(Phenylethynyl)benzoic acid
CAS No.: 1084-95-3
Cat. No.: B3023531
Get Quote
. J

Executive Summary

2-(Phenylethynyl)benzoic acid is a pivotal ortho-substituted alkynylbenzoic acid derivative
serving as a critical "gateway scaffold" in heterocyclic chemistry. Historically significant as a
validation substrate for early cross-coupling methodologies (Castro-Stephens), it has evolved
into a primary precursor for isocoumarins (1H-2-benzopyran-1-ones) and phthalides, structural
motifs ubiquitous in natural products and polyketide pharmaceuticals.

This guide analyzes the compound's transition from a stoichiometric copper-mediated curiosity
to a scalable intermediate synthesized via catalytic palladium cycles. It details the divergent
cyclization pathways (6-endo-dig vs. 5-exo-dig) that dictate its utility in drug discovery.

Chemical Identity & Properties
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Property Specification

IUPAC Name 2-(2-Phenylethynyl)benzoic acid

CAS Number 1084-95-3

Molecular Formula C15H1002

Molecular Weight 222.24 g/mol

Physical State Yellow crystalline solid

Melting Point 126-127 °C

Solubility Soluble in DMSO, MeOH, EtOAc; sparingly

soluble in water

Key Functional Groups Carboxylic acid (C-1), Internal Alkyne (C-2)

Historical Discovery: The Copper Age
The Castro-Stephens Origins (1963)

Before the advent of palladium catalysis, the construction of C(sp)-C(sp?) bonds was a
formidable challenge requiring harsh conditions. The synthesis of 2-(phenylethynyl)benzoic
acid traces its methodological roots to the pioneering work of Stephens and Castro in 1963.

Their protocol, known as the Castro-Stephens coupling, involved the stoichiometric reaction of
copper(l) phenylacetylide with o-iodobenzoic acid in refluxing pyridine.

o Mechanism: Oxidative addition of the aryl iodide to the Cu(l) acetylide followed by reductive
elimination.

» Limitations: The requirement for stoichiometric copper, high temperatures (refluxing
pyridine), and difficulty in purifying the copper residues rendered this method unsuitable for
large-scale pharmaceutical manufacturing. However, it established the first reliable access to
ortho-functionalized diarylalkynes.
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Technical Insight: The Castro-Stephens reaction often led to spontaneous cyclization in ortho-
substituted substrates. In the case of 2-iodobenzoic acid, the resulting 2-
(phenylethynyl)benzoic acid frequently cyclized in situ to 3-phenylisocoumarin under the

harsh reaction conditions, complicating isolation of the acyclic acid.

Modern Synthetic Evolution: The Palladium Age
The Sonogashira Revolution (1975-Present)

The discovery of the Sonogashira coupling revolutionized the access to this scaffold. By
utilizing a Palladium(0)/Copper(l) catalytic system, researchers could synthesize 2-
(phenylethynyl)benzoic acid under mild conditions (room temperature to 60°C) with high
functional group tolerance.

Optimized Sonogashira Protocol

Current best practices utilize Pd(PPhs)2Clz or Pd(PPhs)a as the precatalyst with Cul as a co-
catalyst in an amine solvent (EtsN or Et2NH).

Reaction Scheme: 2-lodobenzoic acid + Phenylacetylene —[Pd/Cu, Base] - 2-
(Phenylethynyl)benzoic acid

This method avoids the pre-formation of copper acetylides (explosive risk) and allows for the
isolation of the acid without premature cyclization, provided the temperature is controlled.

Reactivity & Applications: The Cyclization
Divergence

The utility of 2-(phenylethynyl)benzoic acid lies in its ability to undergo intramolecular
cyclization. The carboxylic acid oxygen acts as a nucleophile attacking the alkyne, a process
governed by Baldwin's rules and the nature of the catalyst.
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Pathway A: 6-endo-dig Cyclization (Isocoumarins)

This is the dominant pathway, yielding 3-phenylisocoumarin.
e Catalysts: Zn(OTf)2, ReCI(CO)s, or electrophilic iodine (IClI).

 Significance: Isocoumarins are bioactive scaffolds found in antifungal agents, serine
protease inhibitors, and immunomodulators.

e Mechanism: The metal activates the alkyne (1t-acid), facilitating nucleophilic attack by the
carboxylate oxygen at the (3-carbon (6-endo).

Pathway B: 5-exo-dig Cyclization (Phthalides)

Under specific conditions (often involving gold catalysis or radical mechanisms), the attack may
occur at the a-carbon, leading to (2)-3-(benzylidene)phthalide.

» Control: Ligand sterics and solvent polarity can switch regioselectivity from 6-endo to 5-exo.

Visualization of Divergent Pathways

The following diagram illustrates the mechanistic divergence of 2-(phenylethynyl)benzoic
acid.

Zn(OTf)2, ReCI(CO)5 3-Phenylisocoumarin
(Standard Path) (6-endo-dig product)

Au(l), Radical cond.

(Alternative Path)
(2)-3-Benzylidenephthalide
(5-exo-dig product)

Click to download full resolution via product page

(Tt-activation)

(Acyclic Precursor)

2-(Phenylethynyl)benzoic acid Catalyst (M+ [ Metal-Alkyne Complex

Figure 1: Divergent cyclization pathways of 2-(phenylethynyl)benzoic acid controlled by
catalytic conditions.

Experimental Protocols
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Protocol 1: Synthesis via Sonogashira Coupling

Standardized procedure for research scale (10 mmol).

¢ Reagents:

o

2-lodobenzoic acid (2.48 g, 10 mmol)

[¢]

Phenylacetylene (1.22 g, 12 mmol)

[¢]

Pd(PPhs)2Cl2 (140 mg, 2 mol%)

[e]

Cul (38 mg, 2 mol%)

o

Triethylamine (EtsN) (30 mL, solvent/base)

e Procedure:

[e]

Step 1: Degas EtsN via nitrogen sparging for 15 minutes.

o Step 2: Add 2-iodobenzoic acid, Pd catalyst, and Cul to a flame-dried round-bottom flask
under N2 atmosphere.

o Step 3: Add degassed EtsN followed by dropwise addition of phenylacetylene.

o Step 4: Stir at Room Temperature for 6—12 hours. (Note: Heating >60°C may promote
cyclization).[1]

o Step 5: Quench with 1N HCI to pH ~2 (precipitates the acid). Extract with Ethyl Acetate
(3x).

o Step 6: Wash organic layer with brine, dry over Na2SO4, and concentrate.

o Step 7: Recrystallize from Ethanol/Hexane to yield yellow crystals (MP 126-127 °C).

Protocol 2: Rhenium-Catalyzed Cyclization to
Isocoumarin

Based on Umeda et al. (2015).
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e Reagents:

o 2-(Phenylethynyl)benzoic acid (1.0 equiv)

o ReCI(CO)s (5 mol%s)[1]

o Solvent: Hexane or Toluene

e Procedure:

o Step 1: Dissolve substrate and catalyst in Hexane.

[¢]

Step 2: Heat to 80 °C for 5 hours.

[¢]

Step 3: Cool to room temperature.

[e]

Step 4: Concentrate and purify via silica gel chromatography (Hexane/EtOAc).

o

Result: High selectivity for 3-phenylisocoumarin (>95% 6-endo).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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